Cas no 63716-82-5 (2-[2-({[5-(diethylamino)pentan-2-yl]amino}methyl)-1-azabicyclo[2.2.2]oct-3-yl]ethanol)

2-[2-({[5-(diethylamino)pentan-2-yl]amino}methyl)-1-azabicyclo[2.2.2]oct-3-yl]ethanol structure
63716-82-5 structure
Product Name:2-[2-({[5-(diethylamino)pentan-2-yl]amino}methyl)-1-azabicyclo[2.2.2]oct-3-yl]ethanol
CAS No:63716-82-5
MF:C19H39N3O
MW:325.532465219498
CID:1656907
PubChem ID:113782
Update Time:2025-04-21

2-[2-({[5-(diethylamino)pentan-2-yl]amino}methyl)-1-azabicyclo[2.2.2]oct-3-yl]ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[2-({[5-(diethylamino)pentan-2-yl]amino}methyl)-1-azabicyclo[2.2.2]oct-3-yl]ethanol
    • 2-[2-[[5-(diethylamino)pentan-2-ylamino]methyl]-1-azabicyclo[2.2.2]octan-3-yl]ethanol
    • 3-Quinuclidineethanol, 2-(((4-diethylamino-1-methyl)butyl)aminomethyl)-
    • BRN 0398304
    • AKOS030255857
    • DTXSID60980112
    • 2-[2-({[5-(Diethylamino)pentan-2-yl]amino}methyl)-1-azabicyclo[2.2.2]octan-3-yl]ethan-1-ol
    • 63716-82-5
    • Of-664
    • Inchi: 1S/C19H39N3O/c1-4-21(5-2)11-6-7-16(3)20-15-19-18(10-14-23)17-8-12-22(19)13-9-17/h16-20,23H,4-15H2,1-3H3
    • InChI Key: GQKINSNJXWWLPV-UHFFFAOYSA-N
    • SMILES: OCCC1C(CNC(C)CCCN(CC)CC)N2CCC1CC2

Computed Properties

  • Exact Mass: 325.30957
  • Monoisotopic Mass: 325.309
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1
  • Boiling Point: 434.9°C at 760 mmHg
  • Flash Point: 216.8°C
  • Refractive Index: 1.521
  • PSA: 38.74
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